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Compound of Interest

Compound Name: 1-Benzhydryl-2-thiourea

Cat. No.: B1273797

CAS Number: 92192-94-4

This technical guide provides a comprehensive overview of N-(diphenylmethyl)thiourea, also
known as benzhydrylthiourea, a chemical compound of interest to researchers and
professionals in drug development and chemical synthesis. This document outlines its chemical
identity, available physicochemical data, and general experimental protocols relevant to its
synthesis and potential biological evaluation.

Chemical and Physical Properties

N-(Diphenylmethyl)thiourea is a derivative of thiourea characterized by the presence of a
benzhydryl (diphenylmethyl) group attached to one of the nitrogen atoms. While extensive
experimental data for this specific compound is not widely available in peer-reviewed literature,
the following table summarizes its basic properties based on information from chemical
suppliers and databases.
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Property Value Source

IUPAC Name N-(diphenylmethyl)thiourea BOC Sciences[1]

Common Name 1-Benzhydryl-2-thiourea, Santa Cruz Biotechnology|[2]
Benzhydrylthiourea

CAS Number 92192-94-4 Santa Cruz Biotechnology|[2]

Molecular Formula C14H14N2S Santa Cruz Biotechnology|[2]

Molecular Weight 242.34 g/mol Santa Cruz Biotechnology[2]

Melting Point 184 °C Matrix Scientific[3]

Density (Predicted) 1.19 g/cm3 BOC Sciences[1]

XlogP (Predicted) 2.8 PubChem[4]

Synthesis and Characterization

While a specific, detailed synthesis protocol for N-(diphenylmethyl)thiourea is not readily
available, the synthesis of N-substituted thioureas generally follows established chemical
methodologies. A common approach involves the reaction of an isothiocyanate with a primary
amine. For N-(diphenylmethyl)thiourea, this would involve the reaction of benzhydrylamine with
a source of thiocyanate.

A general workflow for the synthesis and characterization of a thiourea derivative is presented
below.
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Figure 1: Generalized workflow for the synthesis, characterization, and biological evaluation of
N-(diphenylmethyl)thiourea.

Potential Biological Activities and Experimental
Protocols

Thiourea derivatives are a class of compounds known for a wide range of biological activities,
including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[5]
While specific biological data for N-(diphenylmethyl)thiourea is limited in the public domain, its
structural class suggests potential for antimicrobial activity. Below are detailed, generalized
experimental protocols for assessing the antibacterial activity of a thiourea derivative.

Experimental Protocol: Antibacterial Susceptibility
Testing

1. Agar Disk Diffusion Method (Kirby-Bauer Test)
This method provides a qualitative assessment of the antimicrobial activity of a compound.

o Preparation of Bacterial Inoculum: From a pure overnight culture of the test microorganism,
3-4 isolated colonies are suspended in sterile saline (0.85%). The suspension is adjusted to
a 0.5 McFarland turbidity standard.

 Inoculation of Agar Plate: A sterile cotton swab is dipped into the standardized bacterial
suspension, and excess liquid is removed by pressing the swab against the side of the tube.
The inoculum is then uniformly streaked over the entire surface of a Mueller-Hinton agar
plate.

o Application of Test Compound: Sterile paper disks (6 mm in diameter) are impregnated with
a known concentration of the N-(diphenylmethyl)thiourea solution (dissolved in a suitable
solvent like DMSO).

 Incubation: The impregnated disks, along with positive (known antibiotic) and negative
(solvent) control disks, are placed on the inoculated agar surface. The plates are incubated
at 37°C for 16-20 hours.
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« Interpretation of Results: The diameter of the zone of growth inhibition around each disk is
measured in millimeters. A larger diameter indicates greater antibacterial activity.

2. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method provides a quantitative measure of the lowest concentration of an antimicrobial
agent that inhibits the visible growth of a microorganism.

e Preparation of Compound Dilutions: A two-fold serial dilution of N-(diphenylmethyl)thiourea is
prepared in a 96-well microtiter plate using Mueller-Hinton Broth (MHB).

e Preparation of Inoculum: A bacterial suspension equivalent to a 0.5 McFarland standard is
prepared and further diluted in MHB to a final concentration of approximately 5 x 10°
CFU/mL in the wells.

e Inoculation and Incubation: 50 pL of the standardized inoculum is added to each well
containing the serially diluted compound. A growth control well (inoculum without the
compound) and a sterility control well (MHB only) are included. The plate is sealed and
incubated at 37°C for 18-24 hours.

« Interpretation of Results: The MIC is determined as the lowest concentration of the
compound at which no visible bacterial growth (turbidity) is observed.

Signaling Pathways

Information regarding specific signaling pathways modulated by N-(diphenylmethyl)thiourea is
not available in the current body of scientific literature. The biological effects of thiourea
derivatives can be diverse, and without specific bioactivity data for this compound, the
identification of a relevant signaling pathway is not possible. Further research into the biological
effects of N-(diphenylmethyl)thiourea is required to elucidate its mechanism of action.

Conclusion

N-(diphenylmethyl)thiourea, identified by CAS number 92192-94-4, is a thiourea derivative with
potential for biological activity, a characteristic of its chemical class. This guide provides
foundational information on its properties and outlines general experimental protocols for its
synthesis and evaluation. It is important to note that while the broader class of thiourea
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derivatives is well-studied, specific experimental data on N-(diphenylmethyl)thiourea is sparse.
The protocols and information presented here serve as a guide for researchers to design and
conduct further investigations into the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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